Cas no 2168218-12-8 (2-(methylamino)butane-1-sulfonyl fluoride)

• Product Name: 2-(methylamino)butane-1-sulfonyl fluoride
• CAS No: 2168218-12-8
• MF: C₅H₁₂FNO₂S
• MW: 169.217683792114
• CID: 5998582
• PubChem ID: 165532225
• Update Time: 2025-05-26

2-(methylamino)butane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)butane-1-sulfonyl fluoride
• 2168218-12-8
• EN300-1577149

• Inchi： 1S/C5H12FNO2S/c1-3-5(7-2)4-10(6,8)9/h5,7H,3-4H2,1-2H3
• InChI Key： NQZWTXOUAYXCDL-UHFFFAOYSA-N
• SMILES： S(CC(CC)NC)(=O)(=O)F

Computed Properties

• Exact Mass: 169.05727796g/mol
• Monoisotopic Mass: 169.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(methylamino)butane-1-sulfonyl fluoride

Introduction to 2-(methylamino)butane-1-sulfonyl fluoride (CAS No. 2168218-12-8)

2-(methylamino)butane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2168218-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both a methylamino group and a sulfonyl fluoride moiety makes this molecule a valuable intermediate in the synthesis of various biologically active agents.

The structure of 2-(methylamino)butane-1-sulfonyl fluoride features a linear aliphatic backbone with a sulfonyl fluoride substituent at the terminal carbon, adjacent to a methylamino functional group. This unique arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The sulfonyl fluoride group is known for its ability to participate in nucleophilic substitution reactions, while the methylamino group provides steric and electronic influences that can modulate the reactivity of the molecule.

In recent years, there has been growing interest in the application of sulfonyl fluorides as key building blocks in drug discovery. The reactivity of the sulfonyl fluoride group allows for facile introduction into various molecular frameworks, enabling the synthesis of complex heterocyclic compounds and peptidomimetics. This has been particularly relevant in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-(methylamino)butane-1-sulfonyl fluoride is its potential utility in peptide coupling reactions. Sulfonyl fluorides can be converted into sulfonamides under mild conditions, making them ideal for linking amino acids or other biomolecules. This property has been exploited in the synthesis of peptide-based drugs, where precise control over molecular architecture is crucial for achieving desired biological activity. Recent studies have demonstrated its effectiveness in constructing peptidomimetics that mimic natural peptide sequences while exhibiting improved pharmacokinetic profiles.

The pharmaceutical industry has also explored the use of 2-(methylamino)butane-1-sulfonyl fluoride as an intermediate in the synthesis of small-molecule inhibitors. These inhibitors often target enzymes involved in critical biological pathways, such as kinases and proteases. By leveraging the reactivity of the sulfonyl fluoride group, researchers can design molecules that selectively interact with specific enzyme active sites, thereby modulating their activity. This approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

From a synthetic chemistry perspective, 2-(methylamino)butane-1-sulfonyl fluoride offers a unique platform for exploring novel reaction pathways. Its structural features allow for diverse functionalization strategies, enabling chemists to tailor molecular properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions along the carbon chain. Such modifications can enhance solubility, bioavailability, or metabolic stability, all of which are critical factors in drug development.

The role of 2-(methylamino)butane-1-sulfonyl fluoride in medicinal chemistry is further underscored by its incorporation into libraries of diverse compounds for high-throughput screening (HTS). HTS methodologies rely on large collections of structurally diverse molecules to identify leads with desired biological activity. The compound's versatility makes it an attractive candidate for generating libraries with broad chemical space coverage, increasing the likelihood of discovering novel therapeutic agents.

In addition to its pharmaceutical applications, 2-(methylamino)butane-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Its ability to participate in selective transformations allows researchers to construct complex molecular architectures that exhibit unique material properties. For example, derivatives of this compound have been investigated as precursors to polymers with tailored functionalities or as intermediates in the synthesis of agrochemicals designed to enhance crop protection.

The synthesis and handling of 2-(methylamino)butane-1-sulfonyl fluoride require careful consideration due to its reactivity and potential sensitivity to environmental conditions. Standard synthetic protocols involve multi-step processes that often require protective groups and controlled reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have improved accessibility to this compound, making it more readily available for research purposes.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(methylamino)butane-1-sulfonyl fluoride's reactivity and applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at a molecular level, aiding in the rational design of drug candidates with enhanced efficacy and reduced side effects. Such computational approaches are increasingly integrated into drug discovery pipelines as part of structure-based drug design strategies.

The future prospects for 2-(methylamino)butane-1-sulfonyl fluoride are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological pathways continues to expand, so does the demand for specialized intermediates like this one. The ability to modify its structure while retaining key functional properties makes it a valuable asset in both academic and industrial research settings.